Cas no 626212-92-8 ((4-Fluoro-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)

• Product Name: (4-Fluoro-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• CAS No: 626212-92-8
• MF: C₁₆H₂₅FN₂
• MW: 264.381507635117
• CID: 3079137
• PubChem ID: 1082628
• Update Time: 2025-04-21

(4-Fluoro-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• AKOS000300342
• N-(4-Fluorobenzyl)-2,2,6,6-tetramethylpiperidin-4-amine
• SR-01000325608-1
• N-[(4-fluorophenyl)methyl]-2,2,6,6-tetramethylpiperidin-4-amine
• SR-01000325608
• CS-0367863
• 626212-92-8

• MDL： MFCD03725042
• Inchi： 1S/C16H25FN2/c1-15(2)9-14(10-16(3,4)19-15)18-11-12-5-7-13(17)8-6-12/h5-8,14,18-19H,9-11H2,1-4H3
• InChI Key： YWFUMQOAYMXYOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 264.20017697g/mol
• Monoisotopic Mass: 264.20017697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 337.8±37.0 °C at 760 mmHg
• Flash Point: 158.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Fluoro-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines